Cas no 98195-17-6 (2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl-)
98195-17-6 structure
Product Name:2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl-
CAS No:98195-17-6
MF:C36H59N3
MW:533.87376999855
CID:812671
PubChem ID:179018
Update Time:2025-04-19
2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl-
- 1-benzyl-2,6-di(undecyl)piperidine-2,6-dicarbonitrile
- DTXSID30913391
- 98195-17-6
- 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2,6-diundecyl-
- 1-benzyl-2,6-diundecylpiperidine-2,6-dicarbonitrile
-
- Inchi: 1S/C36H59N3/c1-3-5-7-9-11-13-15-17-22-27-35(32-37)29-24-30-36(33-38,39(35)31-34-25-20-19-21-26-34)28-23-18-16-14-12-10-8-6-4-2/h19-21,25-26H,3-18,22-24,27-31H2,1-2H3
- InChI Key: YXZNJDPONBHXDK-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)C(C#N)(CCCCCCCCCCC)CCCC1(C#N)CCCCCCCCCCC
Computed Properties
- Exact Mass: 533.471
- Monoisotopic Mass: 533.471
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 39
- Rotatable Bond Count: 22
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.1
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 0.96
- Boiling Point: 639.7°C at 760 mmHg
- Flash Point: 247.5°C
- Refractive Index: 1.517
2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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